3-methoxy-N,N-dimethyl-4-nitroaniline

• IUPAC Name: 3-methoxy-N,N-dimethyl-4-nitroaniline
• InChI: InChI=1S/C9H12N2O3/c1-10(2)7-4-5-8(11(12)13)9(6-7)14-3/h4-6H,1-3H3
• InChI Key: SJPYRQAJLGWUSP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)[N+](=O)[O-])OC
• Molecular Formula: C9H12N2O3
• DSSTOX Substance ID: DTXSID30413346
• Molecular Weight: 196.20 g/mol
• CAS RN: 14703-82-3

Description

Synthesis Analysis

The synthesis of compounds related to 3-methoxy-N,N-dimethyl-4-nitroaniline often involves multistep reactions, including acetylation, nitration, reduction, and methylation processes. These methods aim to introduce or modify specific functional groups, such as nitro, methoxy, and amino groups, to achieve the desired chemical structure. For instance, the synthesis of 2-nitro-4-methoxyaniline, an intermediate of omeprazole, demonstrates the complexity and efficiency of these synthetic routes, achieving a yield of 71%, which is superior to previous methods (Hou Zhan-peng, 2009).

Molecular Structure Analysis

The molecular structure of compounds like this compound is determined using techniques such as X-ray crystallography, which reveals the arrangement of atoms within the molecule and their spatial relationships. This information is crucial for understanding the compound's chemical reactivity and physical properties. For example, the crystal structure of a monoazo dye related to this compound was determined, showcasing the significance of the azo linkage and the interactions between molecules within the crystal lattice (Wen Yang et al., 2007).

Scientific Research Applications

• Intramolecular Hydrogen Bonding : A study on ortho-substituted N-methyl, N-benzyl and N-aryl 4-nitroanilines, including variants like 3-methoxy-N,N-dimethyl-4-nitroaniline, reveals the occurrence of intramolecular hydrogen bonding. This bonding plays a crucial role in understanding the molecular structure and reactivity of such compounds (Wilshire, 1982).

• Light-switchable Polymers : Research into a cationic polymer synthesized from compounds including this compound demonstrates its ability to switch from a cationic to a zwitterionic form upon light irradiation. This property has applications in DNA condensation and release, and altering antibacterial activity (Sobolčiak et al., 2013).

• Oxidation in Water Treatment : A study on the complete oxidation of organic compounds in water, including methyl parathion which has a similar structure to this compound, underlines the effectiveness of photoassisted Fenton reactions in degrading such compounds. This process is significant for treating water contaminated with pesticides and similar organic substances (Pignatello & Sun, 1995).

• Synthesis of Complex Organic Compounds : Another research demonstrates the synthesis of carbazomycin B, a complex organic compound, using a process that involves compounds structurally related to this compound. This study contributes to the field of organic synthesis, particularly in the production of pharmaceuticals and specialized chemicals (Crich & Rumthao, 2004).

Safety and Hazards

The safety information for 3-methoxy-N,N-dimethyl-4-nitroaniline indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.